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Compound of Interest

Compound Name: Uvarigranol C

Cat. No.: B168965

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chiral synthesis of key
intermediates of Uvarigranol C, a natural product with potential therapeutic applications. The
synthesis of these complex molecules requires precise stereochemical control, which is
addressed through the methodologies outlined below.

Introduction

Uvarigranol C is a member of the styryllactone family of natural products, which are
characterized by a butenolide core structure. The stereoselective synthesis of Uvarigranol C
and its analogues is of significant interest due to their potential biological activities. A key
challenge in the synthesis of Uvarigranol C lies in the stereocontrolled construction of its chiral
centers. This document details a synthetic strategy commencing from the readily available
chiral pool starting material, D-mannose, to afford key intermediates on the path to
Uvarigranol C.

Synthetic Strategy Overview

The overall synthetic approach involves the transformation of D-mannose into a key butenolide
intermediate through a series of stereoselective reactions. This butenolide serves as a crucial
building block for the subsequent elaboration to Uvarigranol C. The key phases of the
synthesis are:
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o Synthesis of a D-Mannose-Derived Key Aldehyde: Modification of D-mannose to a suitable
aldehyde intermediate.

o Stereoselective Formation of a Butenolide Precursor: A Wittig-type olefination followed by
cyclization to construct the butenolide ring.

o Elaboration of the Butenolide Intermediate: Further functionalization of the butenolide core to
introduce the necessary substituents for the final Uvarigranol C structure.

The logical flow of this synthetic strategy is depicted in the following diagram:
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» To cite this document: BenchChem. [Chiral Synthesis of Uvarigranol C Key Intermediates:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168965#chiral-synthesis-of-uvarigranol-c-key-
intermediates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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